Cas no 28005-78-9 (Ethanol,2,2'-[(2-chlorophenyl)imino]bis-)

Ethanol,2,2'-[(2-chlorophenyl)imino]bis- structure
28005-78-9 structure
Product Name:Ethanol,2,2'-[(2-chlorophenyl)imino]bis-
CAS No:28005-78-9
MF:C10H14ClNO2
MW:215.676661968231
CID:266064
PubChem ID:258645
Update Time:2025-04-19

Ethanol,2,2'-[(2-chlorophenyl)imino]bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2,2'-[(2-chlorophenyl)imino]bis-
    • 2,2',2''-Trichlortriethylamin-hydrochlorid
    • 2-Chlor-N,N-bis-< 2-hydroxy-aethyl> -anilin
    • 2-chloro-N,N-bis(2-chloroethyl)ethanamine hydrochloride
    • 2-chloro-N,N-bis(2-hydroxy-ethyl)-aniline
    • HN3 hydrochloride
    • Lekamin
    • N,N-bis(2-hydroxyethyl)-2-chloroaniline
    • Sinalost
    • Trichlormethin
    • trichlormethine
    • Trillekamin
    • Trimitan
    • Trimustine
    • Tris(2-chloroethyl)amine hydrochloride
    • tris(2-chloroethyl)ammonium hydrochloride
    • NCIOpen2_005260
    • NSC-87852
    • DTXSID00950692
    • NSC87852
    • 2,2'-[(2-Chlorophenyl)azanediyl]di(ethan-1-ol)
    • 28005-78-9
    • SCHEMBL4975914
    • Inchi: 1S/C10H14ClNO2/c11-9-3-1-2-4-10(9)12(5-7-13)6-8-14/h1-4,13-14H,5-8H2
    • InChI Key: FGNKJMWLDDNWRH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1N(CCO)CCO

Computed Properties

  • Exact Mass: 215.07142
  • Monoisotopic Mass: 215.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.7Ų

Experimental Properties

  • PSA: 43.7
  • LogP: 1.13100
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